1,3,5-Trimethyl-2,4,6-tris{[5-methyl-2-(propan-2-yl)phenoxy]methyl}benzene

• Molecular Formula: C42H54O3
• Molecular Weight: 606.9 g/mol
• IUPAC Name: 1,3,5-trimethyl-2,4,6-tris[(5-methyl-2-propan-2-ylphenoxy)methyl]benzene
• InChI: InChI=1S/C42H54O3/c1-25(2)34-16-13-28(7)19-40(34)43-22-37-31(10)38(23-44-41-20-29(8)14-17-35(41)26(3)4)33(12)39(32(37)11)24-45-42-21-30(9)15-18-36(42)27(5)6/h13-21,25-27H,22-24H2,1-12H3
• InChI Key: WWEWWABCPLFAAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC2=C(C(=C(C(=C2C)COC3=C(C=CC(=C3)C)C(C)C)C)COC4=C(C=CC(=C4)C)C(C)C)C

Description

1,3,5-TRIS[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-2,4,6-TRIMETHYLBENZENE is a complex organic compound characterized by its unique structure, which includes multiple isopropyl and methyl groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,5-TRIS[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-2,4,6-TRIMETHYLBENZENE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the use of Suzuki–Miyaura coupling reactions, which are known for their mild reaction conditions and functional group tolerance . This method employs organoboron reagents and palladium catalysts to form carbon-carbon bonds.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial methods are often proprietary, but they generally follow similar principles to laboratory-scale synthesis, with adjustments for scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

1,3,5-TRIS[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-2,4,6-TRIMETHYLBENZENE can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and catalyst choice are crucial for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds.

Scientific Research Applications

1,3,5-TRIS[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-2,4,6-TRIMETHYLBENZENE has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Its derivatives may be studied for their biological activity and potential therapeutic applications.

Medicine: Research may focus on its potential use in drug development, particularly for its unique structural properties.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,3,5-TRIS[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-2,4,6-TRIMETHYLBENZENE involves its interaction with various molecular targets and pathways. The specific mechanisms depend on the context of its use, such as its role in chemical reactions or its biological activity. For example, in oxidation reactions, it may act as a substrate that undergoes transformation through the action of oxidizing agents.

Comparison with Similar Compounds

Similar Compounds

1,3,5-Triisopropylbenzene: This compound has a similar structure but lacks the phenoxy and methyl groups, making it less complex and potentially less reactive.

2-[(2-Isopropyl-5-methylphenoxy)methyl]-1-(methoxymethyl)-1H-benzimidazole: This compound shares the isopropyl and methylphenoxy groups but has a different core structure, leading to different reactivity and applications.

Uniqueness

1,3,5-TRIS[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-2,4,6-TRIMETHYLBENZENE is unique due to its combination of multiple isopropyl, methyl, and phenoxy groups, which confer distinct chemical properties and potential applications. Its complex structure allows for diverse reactivity and makes it a valuable compound in various fields of research.